Cas no 132719-10-9 (1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone)

1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone structure
132719-10-9 structure
Product Name:1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone
CAS No:132719-10-9
MF:C10H9F3O
MW:202.173073530197
MDL:MFCD01319988
CID:820849
PubChem ID:2758667
Update Time:2024-11-02

1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone Chemical and Physical Properties

Names and Identifiers

    • 3’,5’-Dimethyl-2,2,2-trifluoroacetophenone
    • 3',5'-Dimethyl-2,2,2-trifluoroacetophenone
    • 1-(3,5-Dimethylphenyl)-2,2,2-trifluoroethanone
    • Ethanone, 1-(3,5-dimethylphenyl)-2,2,2-trifluoro-
    • Ethanone, 1-(3,5-dimethylphenyl)-2,2,2-trifluoro- (9CI)
    • 1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone
    • STL554639
    • SOGZINXNLJBXMX-UHFFFAOYSA-N
    • BBL100845
    • AB08936
    • 132719-10-9
    • SCHEMBL20186007
    • FS-5570
    • EN300-1933013
    • AKOS005259528
    • DTXSID50374440
    • CS-0444607
    • MFCD01319988
    • 1-(3,5-dimethylphenyl)-2,2,2-trifluoroethan-1-one
    • MDL： MFCD01319988
    • Inchi： 1S/C10H9F3O/c1-6-3-7(2)5-8(4-6)9(14)10(11,12)13/h3-5H,1-2H3
    • InChI Key： SOGZINXNLJBXMX-UHFFFAOYSA-N
    • SMILES： FC(C(C1C=C(C)C=C(C)C=1)=O)(F)F

Computed Properties

  • Exact Mass: 202.06057
  • Monoisotopic Mass: 202.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone Pricemore >>

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Enamine
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Enamine
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Enamine
EN300-1933013-0.5g
1-(3,5-dimethylphenyl)-2,2,2-trifluoroethan-1-one
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Enamine
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1-(3,5-dimethylphenyl)-2,2,2-trifluoroethan-1-one
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1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:132719-10-9)1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone
Order Number:A888267
Stock Status:in Stock
Quantity:10.0g/5.0g/1.0g/500.0mg/250.0mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:24
Price ($):2037.0/1419.0/473.0/316.0/189.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:132719-10-9)1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone
A888267
Purity:99%/99%/99%/99%/99%
Quantity:10.0g/5.0g/1.0g/500.0mg/250.0mg
Price ($):2037.0/1419.0/473.0/316.0/189.0
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